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Introduction

These application notes provide a detailed overview of the preclinical studies investigating the
combination of (-)SHINZ2, a serine hydroxymethyltransferase (SHMT) inhibitor, and
methotrexate (MTX), a dihydrofolate reductase (DHFR) inhibitor, for the treatment of T-cell
acute lymphoblastic leukemia (T-ALL). The provided data and protocols are based on the
findings from a key study demonstrating the synergistic anti-leukemic effects of this
combination both in vitro and in vivo.[1][2]

The rationale for this combination therapy lies in the targeting of two critical nodes within the
one-carbon metabolism pathway, which is essential for nucleotide biosynthesis and cancer cell
proliferation. By inhibiting both SHMT and DHFR, the combination of (-)SHIN2 and
methotrexate aims to achieve a more potent anti-cancer effect than either agent alone.[1][2]
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In Vitro Efficacy: (-)SHIN2 and Methotrexate in T-ALL
Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values for
(+)SHIN2 (the active enantiomer of (-)SHIN2) and its synergistic interaction with methotrexate
in the Molt4 human T-ALL cell line.

Cell Line Treatment IC50 (nM) Notes
Molt4 (+)SHIN2 89
Low-dose
(+)SHIN2 + 20 nM methotrexate
Molt4 Decreased N
MTX sensitizes Molt4 cells

to (+)SHIN2.[1]

(+)SHIN2 + 30 nM

Molt4 Decreased

MTX

(+)SHIN2 + 40 nM
Molt4 Decreased

MTX

Methotrexate-resistant
) cells show enhanced

Molt4 (MTX-resistant) (+)SHIN2 ~22

sensitivity to
(+)SHIN2.[1]

In Vivo Efficacy: (-)SHIN2 and Methotrexate in T-ALL
Xenograft Models

This table summarizes the key findings from the in vivo studies using a NOTCH1-driven mouse
primary T-ALL model and a patient-derived xenograft (PDX) model.
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Animal Model

Treatment Group

Outcome

NOTCH1-driven mouse
primary T-ALL

Vehicle

(+)SHIN2 (200 mg/kg)

Significantly reduced tumor

burden and increased survival.

[1]

Methotrexate (10 mg/kg)

Reduced tumor burden.

(+)SHIN2 + Methotrexate

Synergistic effect: Significantly
greater reduction in tumor
burden and a significant
increase in survival compared

to single agents.[1]

Patient-Derived Xenograft
(PDX)

Vehicle

(+)SHINZ2 (200 mg/kg)

Decreased tumor burden and

increased survival.[1]

(+)SHIN2 + Methotrexate

Synergistic effect: Further

decreased tumor burden and

extended survival compared to

(+)SHIN2 alone.[1]

Signaling Pathway

The combination of (-)SHIN2 and methotrexate targets the folate metabolism pathway at two

distinct points, leading to a synergistic depletion of essential precursors for nucleotide

synthesis.
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Caption: Synergistic inhibition of one-carbon metabolism by (-)SHIN2 and methotrexate.

Experimental Protocols
In Vitro Cell Proliferation and Synergy Assay

This protocol details the methodology for assessing the anti-proliferative effects of (-)SHIN2
and methotrexate, alone and in combination, on T-ALL cell lines.

Experimental Workflow:
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Caption: Workflow for in vitro cell proliferation and synergy analysis.

Protocol:

o Cell Culture:

o Culture Molt4 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum
(FBS), penicillin (100 U/mL), and streptomycin (100 pg/mL).

o Maintain cells in a humidified incubator at 37°C with 5% CO2.

e Cell Seeding:

o Seed Molt4 cells in a 96-well plate at a density of 5,000 cells per well in 100 pL of culture
medium.

e Drug Treatment:

o Prepare serial dilutions of (+)SHIN2 and methotrexate in culture medium.

o For single-agent treatments, add the indicated concentrations of each drug to the wells.

o For combination treatments, add varying concentrations of (+)SHIN2 in the presence of
fixed concentrations of methotrexate (e.g., 20, 30, and 40 nM).[1]

o Include a vehicle control (e.g., DMSO) for normalization.

e Incubation:

o Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

o Cell Viability Measurement:

o Equilibrate the plate to room temperature for 30 minutes.

o Add 100 pL of CellTiter-Glo® reagent to each well.

o Mix contents for 2 minutes on an orbital shaker to induce cell lysis.
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o Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

o Measure luminescence using a plate reader.
o Data Analysis:
o Normalize the luminescence readings to the vehicle-treated control wells.
o Calculate the IC50 values for each treatment using non-linear regression analysis.

o Assess synergy using isobologram analysis. The combination is considered synergistic if
the data points for the combination fall below the line of additivity.[1]

In Vivo T-ALL Xenograft Studies

This protocol describes the establishment of T-ALL xenograft models and the evaluation of the
anti-tumor efficacy of (-()SHIN2 and methotrexate combination therapy.

Experimental Workflow:
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Caption: Workflow for in vivo T-ALL xenograft studies.
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Protocol:
e Animal Models:
o Use immunodeficient mice (e.g., NSG mice) for xenograft studies.

o For the primary T-ALL model, inject 1 x 106 NOTCH1-induced primary T-ALL cells
(expressing luciferase) intravenously.[1]

o For the patient-derived xenograft (PDX) model, inject 1 x 10”6 PDTALL#10 cells
(expressing luciferase) intravenously.[1]

e Tumor Monitoring:

o Monitor tumor engraftment and progression by weekly bioluminescence imaging (BLI)
using an in vivo imaging system (e.g., IVIS).

o Administer D-luciferin (150 mg/kg) via intraperitoneal injection 10 minutes before imaging.
o Quantify the bioluminescent signal (total flux) from the region of interest.

o Treatment Regimen:
o Once tumors are established, randomize mice into four treatment groups:

Vehicle control

(+)SHINZ2 (200 mg/kg, intraperitoneally, twice daily, 5 days on/2 days off)[1]

Methotrexate (10 mg/kg, intraperitoneally, once on day 1 of each 7-day cycle)[1]

(+)SHIN2 + Methotrexate (combination of the above regimens)|[1]
o Continue treatment for the duration specified in the study design (e.g., 4 weeks).
o Efficacy Assessment:

o Continue weekly BLI to monitor tumor burden throughout the treatment period.
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o Monitor animal body weight and overall health as indicators of toxicity.

o Follow animals for survival analysis. Euthanize mice when they show signs of morbidity or
when tumor burden reaches a predetermined endpoint.

o Data Analysis:
o Compare tumor growth rates and survival curves between the different treatment groups.

o Use appropriate statistical analyses (e.g., ANOVA for tumor growth, log-rank test for
survival) to determine the significance of the observed effects.

Logical Relationships

The synergistic effect of (-)SHIN2 and methotrexate is based on a clear logical relationship of
dual pathway blockade.
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Caption: Logical flow of the synergistic anti-leukemic effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. zenodo.org [zenodo.org]
e 2. research.unipd.it [research.unipd.it]

e To cite this document: BenchChem. [Application Notes and Protocols: (-)SHINZ2 in
Combination with Methotrexate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393324/docs#application-notes-and-protocols-
shin2-in-combination-with-methotrexate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://zenodo.org/records/4152945/files/Garcia-Canaveras%20and%20Lancho%20et%20al%202020_complete.pdf
https://www.research.unipd.it/retrieve/dfc3a2e8-0531-4812-a411-35d8a3324814/nihms-1587113.pdf
https://www.benchchem.com/product/b12393324/docs#application-notes-and-protocols-shin2-in-combination-with-methotrexate
https://www.benchchem.com/product/b12393324/docs#application-notes-and-protocols-shin2-in-combination-with-methotrexate
https://www.benchchem.com/product/b12393324/docs#application-notes-and-protocols-shin2-in-combination-with-methotrexate
https://www.benchchem.com/product/b12393324/docs#application-notes-and-protocols-shin2-in-combination-with-methotrexate
https://www.benchchem.com/product/b12393324?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

